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Compound of Interest

Compound Name: Cinnamonitrile

Cat. No.: B126248 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cinnamonitrile, also known as 3-phenylacrylonitrile, is a versatile organic

compound utilized as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and

specialty chemicals.[1] It is also valued in the fragrance industry for its distinct spicy aroma.[1]

[2][3] The purity of cinnamonitrile is critical for these applications to ensure predictable

reaction outcomes and to meet regulatory standards. Due to its high boiling point at

atmospheric pressure, purification by simple distillation is challenging and can lead to thermal

decomposition.[4][5] Vacuum distillation is the preferred method as it lowers the boiling point of

the compound, allowing for efficient purification at reduced temperatures, thereby preserving its

integrity.[6][7][8] This protocol provides a detailed procedure for the purification of

cinnamonitrile using laboratory-scale vacuum distillation.

Data Summary
The quantitative and qualitative data for cinnamonitrile are summarized below. Understanding

these properties is essential for the safe and effective execution of the distillation procedure.
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Property Value Reference(s)

Synonyms
3-Phenylacrylonitrile, Styryl

cyanide
[1]

Molecular Formula C₉H₇N [1]

Molecular Weight 129.16 g/mol [1]

Appearance Colorless to pale yellow liquid [1][2][3]

Boiling Point (Atmospheric) 254-261 °C [1][3][9]

Boiling Point (Reduced

Pressure)

~110-125 °C at 1.33 kPa (10

Torr)
[10]

Melting Point 18-20 °C [2][9][11]

Density ~1.028 g/mL at 25 °C [3][9]

Solubility
Insoluble in water; Soluble in

alcohol
[2][3]

Primary Hazards
Toxic if swallowed (Acute Tox.

3)
[12]

Experimental Protocol
Objective: To purify commercial or synthesized cinnamonitrile by removing lower and higher

boiling point impurities via vacuum distillation.

Materials:

Impure Cinnamonitrile (≥90%)

Anhydrous Sodium Sulfate or Magnesium Sulfate (for drying, if necessary)

Boiling chips or magnetic stir bar

High-vacuum grease

Apparatus:
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Three-neck round-bottom flask (distilling flask)

Heating mantle with magnetic stirring capabilities

Short-path distillation head with a condenser and vacuum connection

Thermometer and adapter

Single-neck round-bottom flasks (receiving flasks)

Cold trap (for protecting the vacuum pump)

Two-stage rotary vane vacuum pump

Digital vacuum gauge or manometer

Insulating glass wool or aluminum foil

Laboratory clamps and stand

Safety Precautions:

Toxicity: Cinnamonitrile is toxic if swallowed and may be harmful in contact with skin.[12] It

is also an irritant to the eyes, skin, and respiratory system.[11]

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves (e.g., butyl rubber).[13]

Ventilation: All procedures must be conducted within a certified chemical fume hood to avoid

inhalation of vapors.[13]

Vacuum Hazard: Distillation under vacuum poses an implosion risk. Inspect all glassware for

cracks or defects before use. It is advisable to use a blast shield.

Shutdown: Always vent the system to atmospheric pressure before turning off the vacuum

pump to prevent pump oil from being drawn into the apparatus.

Detailed Methodology
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1. Preparation of Crude Cinnamonitrile:

If the crude cinnamonitrile contains water or other volatile solvents, it should be dried prior

to distillation. Add a small amount of anhydrous sodium sulfate, swirl the mixture, and allow it

to stand for 20-30 minutes.

Filter or decant the dried cinnamonitrile into the distilling flask.

2. Apparatus Assembly:

Place a magnetic stir bar or boiling chips into the three-neck round-bottom flask. Do not fill

the flask more than two-thirds full.

Assemble the vacuum distillation apparatus as shown in the workflow diagram. A short-path

distillation head is recommended to minimize product loss.

Apply a thin layer of high-vacuum grease to all ground-glass joints to ensure a tight seal.

Insert the thermometer so that the top of the bulb is level with the bottom of the side-arm

leading to the condenser.

Connect the vacuum pump to the distillation apparatus through a cold trap cooled with dry

ice or liquid nitrogen. This will protect the pump from corrosive vapors.

Secure all components firmly with clamps.

3. Distillation Procedure:

Turn on the condenser cooling water.

Begin stirring the cinnamonitrile.

Slowly turn on the vacuum pump and allow the pressure inside the system to drop and

stabilize. A pressure of 1-10 Torr is typically effective.

Once the pressure is stable, begin to gently heat the distilling flask using the heating mantle.

The heating bath temperature should be set 20-30 °C higher than the expected boiling point

of the liquid at the operating pressure.[5]
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Observe the system for the collection of a low-boiling forerun. If present, collect this fraction

in the initial receiving flask and then switch to a clean receiving flask for the main product.

Collect the main fraction of pure cinnamonitrile as it distills at a constant temperature.

Record the boiling point and the corresponding pressure.

Stop the distillation when a small amount of residue remains in the distilling flask. Never

distill to dryness.

4. System Shutdown:

Remove the heating mantle and allow the distilling flask to cool to room temperature.

Slowly and carefully vent the system by opening the vacuum stopcock.

Once the system has returned to atmospheric pressure, turn off the vacuum pump.

Turn off the condenser water.

Disassemble the apparatus and transfer the purified, colorless cinnamonitrile to a labeled,

sealed container for storage.

5. Purity Confirmation:

The purity of the distilled cinnamonitrile can be assessed using techniques such as Gas

Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy, or by measuring

its refractive index (n20/D ≈ 1.601).[3][9]

Process Visualization
The following diagram illustrates the logical workflow for the purification of cinnamonitrile by

vacuum distillation.
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Caption: Workflow for the purification of cinnamonitrile via vacuum distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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